Cas no 1806874-13-4 (5-Chloro-3-(chloromethyl)-2-(difluoromethyl)pyridine-4-acetonitrile)

5-Chloro-3-(chloromethyl)-2-(difluoromethyl)pyridine-4-acetonitrile is a specialized pyridine derivative with a unique halogenated structure, making it a valuable intermediate in synthetic organic chemistry. The presence of chloro, chloromethyl, and difluoromethyl substituents enhances its reactivity, particularly in nucleophilic substitution and cross-coupling reactions. The acetonitrile moiety further expands its utility as a precursor for heterocyclic synthesis. This compound is particularly suited for pharmaceutical and agrochemical research, where its multifunctional groups enable precise modifications for target molecule development. Its stability under standard conditions ensures consistent performance in laboratory applications. Careful handling is advised due to the reactive chloromethyl and difluoromethyl groups.

5-Chloro-3-(chloromethyl)-2-(difluoromethyl)pyridine-4-acetonitrile structure

1806874-13-4 structure

Product Name:5-Chloro-3-(chloromethyl)-2-(difluoromethyl)pyridine-4-acetonitrile

CAS No:1806874-13-4

MF:C₉H₆Cl₂F₂N₂

MW:251.060146808624

CID:4874258

Update Time:2025-05-21

5-Chloro-3-(chloromethyl)-2-(difluoromethyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

- 5-Chloro-3-(chloromethyl)-2-(difluoromethyl)pyridine-4-acetonitrile
- Inchi： 1S/C9H6Cl2F2N2/c10-3-6-5(1-2-14)7(11)4-15-8(6)9(12)13/h4,9H,1,3H2
- InChI Key： CMFXKECXYRCZGI-UHFFFAOYSA-N
- SMILES： ClCC1C(C(F)F)=NC=C(C=1CC#N)Cl

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 254
XLogP3: 2.2
Topological Polar Surface Area: 36.7

5-Chloro-3-(chloromethyl)-2-(difluoromethyl)pyridine-4-acetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029044494-250mg	5-Chloro-3-(chloromethyl)-2-(difluoromethyl)pyridine-4-acetonitrile	1806874-13-4	97%	250mg	$998.40	2022-03-31
Alichem	A029044494-500mg	5-Chloro-3-(chloromethyl)-2-(difluoromethyl)pyridine-4-acetonitrile	1806874-13-4	97%	500mg	$1,662.60	2022-03-31
Alichem	A029044494-1g	5-Chloro-3-(chloromethyl)-2-(difluoromethyl)pyridine-4-acetonitrile	1806874-13-4	97%	1g	$3,158.80	2022-03-31

5-Chloro-3-(chloromethyl)-2-(difluoromethyl)pyridine-4-acetonitrile Related Literature

1. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
2. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
3. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
4. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
5. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592

Additional information on 5-Chloro-3-(chloromethyl)-2-(difluoromethyl)pyridine-4-acetonitrile

5-Chloro-3-(chloromethyl)-2-(difluoromethyl)pyridine-4-acetonitrile: A Comprehensive Overview

The compound 5-Chloro-3-(chloromethyl)-2-(difluoromethyl)pyridine-4-acetonitrile (CAS No. 1806874-13-4) is a highly specialized organic molecule with a complex structure and diverse applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical properties and potential in various fields such as pharmaceuticals, agrochemicals, and materials science. The molecule's structure is characterized by a pyridine ring substituted with multiple halogenated groups, including chlorine and difluoromethyl substituents, which significantly influence its reactivity and stability.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 5-Chloro-3-(chloromethyl)-2-(difluoromethyl)pyridine-4-acetonitrile, allowing researchers to explore its properties in greater depth. The compound's acetonitrile group at the 4-position of the pyridine ring contributes to its polar nature, making it suitable for applications that require selective solubility and reactivity. The presence of multiple halogen atoms further enhances its electronic properties, making it a valuable substrate for various chemical transformations.

One of the most notable applications of this compound is in the field of agricultural chemistry. Studies have shown that 5-Chloro-3-(chloromethyl)-2-(difluoromethyl)pyridine-4-acetonitrile exhibits potent pesticidal activity, particularly against a wide range of insect pests. Its ability to disrupt key biochemical pathways in insects makes it a promising candidate for the development of next-generation pesticides. Recent research has focused on optimizing its bioavailability and reducing potential environmental impacts, ensuring sustainable agricultural practices.

In the pharmaceutical industry, this compound has shown potential as a lead molecule for drug development. Its unique structure allows for interactions with various biological targets, including enzymes and receptors, making it a valuable tool in medicinal chemistry. For instance, studies have demonstrated its ability to inhibit certain kinases involved in cancer progression, highlighting its potential as an anticancer agent. Ongoing research aims to further refine its pharmacokinetic properties to enhance therapeutic efficacy.

The synthesis of 5-Chloro-3-(chloromethyl)-2-(difluoromethyl)pyridine-4-acetonitrile involves a multi-step process that combines halogenation, alkylation, and acylation reactions. The use of advanced catalysts and reaction conditions has significantly improved the yield and purity of the compound. Researchers have also explored alternative synthetic routes to minimize waste and reduce costs, aligning with green chemistry principles.

From an environmental perspective, understanding the fate and transport of 5-Chloro-3-(chloromethyl)-2-(difluoromethyl)pyridine-4-acetonitrile in natural systems is crucial for assessing its ecological impact. Studies have shown that the compound undergoes rapid degradation under certain environmental conditions, reducing its persistence in soil and water systems. However, further research is needed to evaluate its long-term effects on non-target organisms and ecosystems.

In conclusion, 5-Chloro-3-(chloromethyl)-2-(difluoromethyl)pyridine-4-acetonitrile (CAS No. 1806874-13-4) is a versatile compound with significant potential in multiple industries. Its unique chemical properties, combined with recent advancements in synthesis and application studies, position it as a key molecule for future innovations in agriculture, medicine, and materials science.